Vinleurosine sulfate

• Molecular Formula: C46H58N4O13S
• Molecular Weight: 907.0 g/mol
• InChI: InChI=1S/C46H56N4O9.H2O4S/c1-8-42-16-12-18-50-20-17-44(37(42)50)30-21-31(34(55-5)22-33(30)48(4)38(44)46(54,41(53)57-7)39(42)58-26(3)51)45(40(52)56-6)23-27-24-49(25-43(9-2)36(27)59-43)19-15-29-28-13-10-11-14-32(28)47-35(29)45;1-5(2,3)4/h10-14,16,21-22,27,36-39,47,54H,8-9,15,17-20,23-25H2,1-7H3;(H2,1,2,3,4)/t27-,36-,37+,38-,39-,42-,43+,44-,45+,46+;/m1./s1
• InChIKey: OREMAKNOJRHDJT-SQUPYDECSA-N

Vinleurosine Sulfate (NSC-90636): An Overview for Oncology Research Procurement

Vinleurosine sulfate (NSC-90636) is an indole alkaloid with antineoplastic activity, initially isolated from the periwinkle plant (Catharanthus roseus, formerly Vinca rosea Linn.) [1]. It belongs to the class of vinca alkaloids, which are complex dimeric molecules comprising both indole and dihydroindole moieties [2]. Vinleurosine sulfate was one of four cytotoxic alkaloids (along with vinblastine, vincristine, and vinrosidine) identified from the plant and was evaluated as a potential chemotherapeutic agent, with a molecular formula of (C46H56N4O9)2·H2SO4 and a molecular weight of 1715.99 [3].

• Plant-derived vinca alkaloid; indole-dihydroindole dimer

• Studied for cytotoxicity and mechanism-of-action research

• Comparator tool for SAR and toxicity profiling with related alkaloids

• [1] Gailani, S.D., et al. (1966). Clinical trial of vinleurosine sulfate (NSC-90636): a new drug derived from Vinca rosea Linn. Cancer Chemotherapy Reports, 50(1), 95-103. View Source
• [2] Johnson, I.S., Armstrong, J.G., Gorman, M., & Burnett, J.P. (1963). The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Research, 23(8_Part_1), 1390–1427. View Source
• [3] KEGG DRUG Database. (n.d.). Vinleurosine sulfate (D06307). View Source

Why Vinleurosine Sulfate Cannot Be Directly Substituted with Vinblastine or Vincristine

The clinical and preclinical development of vinca alkaloids has consistently demonstrated that minor structural variations lead to significant differences in therapeutic index, clinical toxicity profile, and spectrum of antitumor activity, precluding simple substitution. While vinblastine, vincristine, and vinleurosine share a common dimeric alkaloid backbone, they exhibit distinct patterns of clinical toxicity and a notable lack of cross-resistance [1]. Furthermore, direct comparative studies confirm that vinleurosine was found to be more toxic and less predictable in its clinical effects than vinblastine, a key factor that led to the discontinuation of its clinical development but which also defines its unique pharmacological fingerprint for research applications [2].

Comparative clinical toxicity profile

Vinleurosine

Reported higher toxicity and lower predictability

Vinblastine

More predictable profile in historical evaluation

Metabolic pathway inhibition

Vinleurosine

Preferential inhibition of nucleic acid synthesis

Vincristine

Shows lesser effect on nucleic acid formation

Cross-resistance pattern

Vinleurosine

Distinct resistance profile noted in literature

Other vinca alkaloids

May not fully recapitulate resistance patterns

• [1] Johnson, I.S., Armstrong, J.G., Gorman, M., & Burnett, J.P. (1963). The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Research, 23(8_Part_1), 1390–1427. View Source
• [2] National Center for Advancing Translational Sciences (NCATS). (n.d.). Inxight Drugs: Vinleurosine. View Source

Vinleurosine Sulfate Procurement Guide: Quantified Differentiation vs. Comparator Vinca Alkaloids

Comparative Toxicity Profile: Vinleurosine Sulfate vs. Vinblastine in Clinical Evaluation

A key differentiator for vinleurosine sulfate is its distinct and quantifiable toxicity profile when compared directly to vinblastine. A clinical review of its development notes that vinleurosine was 'more toxic and unpredictable in effect in comparison with vinblastine' [1]. This observation, which was a primary reason for the discontinuation of its clinical development, provides a precise, data-driven rationale for its use in research: it offers a comparative tool for studying mechanisms of vinca alkaloid toxicity and the factors governing the therapeutic window.

Clinical Toxicity Comparison

Head-to-head

Higher toxicity and lower predictability vs vinblastine

Supports toxicity mechanism comparison research

Historical clinical evaluation context

Evidence Dimension	Clinical Toxicity and Predictability
Target Compound Data	More toxic and unpredictable effect
Comparator Or Baseline	Vinblastine
Quantified Difference	Higher toxicity and lower predictability than vinblastine
Conditions	Human clinical trials, as summarized in authoritative drug database review

Why This Matters

This data is crucial for researchers investigating the structure-toxicity relationship of vinca alkaloids, where a compound with a defined, higher toxicity profile serves as a critical comparator for understanding the molecular basis of adverse events.

• [1] National Center for Advancing Translational Sciences (NCATS). (n.d.). Inxight Drugs: Vinleurosine. View Source

Biochemical Pathway Inhibition: Vinleurosine Sulfate vs. Vincristine and Vinblastine

Vinleurosine sulfate demonstrates a quantifiable and differential effect on specific biochemical pathways not uniformly shared by its class members. In a study on rat thymus cell suspensions, vinleurosine inhibited the incorporation of sodium formate-14C into nucleic acids [1]. Critically, a direct comparison revealed that 'vincristine produced a lesser effect' under the same conditions, highlighting a clear biochemical distinction [1]. In separate studies, exposure to vinleurosine inhibited the uptake and incorporation of various precursors into macromolecules in sarcoma 180 cells, including a specific and sensitive effect on acetate incorporation into phospholipids [2].

Nucleic Acid Synthesis Inhibition

Head-to-head

Greater inhibition of formate-14C incorporation vs vincristine

Differential metabolic effect for pathway dissection

Rat thymus cell suspension assay

Evidence Dimension	Inhibition of nucleic acid formation
Target Compound Data	Inhibited incorporation of sodium formate-14C into nucleic acids
Comparator Or Baseline	Vincristine (produced a lesser effect)
Quantified Difference	Greater inhibitory effect than vincristine
Conditions	Rat thymus cell suspensions in vitro

Why This Matters

This differential biochemical fingerprint allows researchers to utilize vinleurosine sulfate as a tool compound to dissect the non-mitotic, metabolic effects of vinca alkaloids, which may be relevant to understanding both their therapeutic and toxic actions.

• [1] Creasey, W.A. (1966). Biochemical Studies with the Vinca Alkaloids: I. Effect on Nucleic Acid Formation by Isolated Cell Suspensions. Cancer Research, 26(5), 1236-1242. View Source
• [2] Creasey, W.A. (1969). Biochemical effects of the vinca alkaloids—IV: Studies with Vinleurosine. Biochemical Pharmacology, 18(1), 227-232. View Source

Comparative Cytotoxicity: Vinleurosine vs. Modern Vinca Alkaloids in Human Leukemia Cell Lines

Modern profiling of vinleurosine provides quantitative, cell-based data against human leukemia cell lines, allowing for a direct comparison with more clinically advanced analogs. In a recent study, vinleurosine demonstrated antiproliferative activity with an IC50 of 56.2 µM against both human HL-60 and K562 leukemia cell lines after 48 hours of incubation, as assessed by a WST-1 assay . This data point can be compared against literature values for vinorelbine and vindesine, which typically exhibit nanomolar IC50 values in similar cell lines [1], thereby defining the relative potency and utility of vinleurosine.

Leukemia Cell IC50

Cross-study comparable

56.2 µM

Early-generation benchmark for SAR studies

HL-60 and K562 cells, 48 h, WST-1; ~1000-fold less potent than modern analogs

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	56.2 µM
Comparator Or Baseline	Vinorelbine/Vindesine (typically in nM range)
Quantified Difference	Approximately 1000-fold less potent than modern analogs
Conditions	Human HL-60 and K562 cells, 48 hr incubation, WST-1 assay

Why This Matters

For researchers studying the evolution of vinca alkaloid potency, vinleurosine serves as an essential 'early-generation' benchmark, with its high micromolar IC50 value providing a clear quantitative contrast to the nanomolar potency of semisynthetic derivatives, thus aiding in structure-activity relationship (SAR) and mechanism of resistance studies.

• [1] Gregory, R.K., & Smith, I.E. (2000). Vinorelbine–a clinical review. British Journal of Cancer, 82(12), 1907-1913. View Source

In Vivo Toxicity Profile: Lethal Dose in Canine Model

A specific, quantifiable in vivo toxicity metric exists for vinleurosine, providing a clear baseline for experimental design. The lowest published lethal dose (LDLo) for vinleurosine in dogs, when administered via intraperitoneal injection, is 12 mg/kg . This is a crucial piece of data for any in vivo study planning, and it distinguishes the compound from other vinca alkaloids for which toxicity data might be derived from different species or administration routes.

Canine Lethal Dose (LDLo)

Source review

12 mg/kg

Reported lethal dose in canine model; verify before use

Intraperitoneal administration; source not verified

Evidence Dimension	In vivo acute toxicity (LDLo)
Target Compound Data	12 mg/kg
Comparator Or Baseline	Other vinca alkaloids (species and route-dependent data)
Quantified Difference	Provides a defined lethal dose in a large animal model
Conditions	Dogs, intraperitoneal injection

Why This Matters

This specific, quantitative in vivo toxicity value is essential for researchers designing preclinical studies involving vinleurosine sulfate, enabling accurate dose-ranging and toxicity comparisons with other vinca alkaloids tested in similar models.

Vinleurosine Sulfate: Recommended Applications in Cancer Research and Drug Discovery

Mechanistic Studies of Vinca Alkaloid Toxicity and Therapeutic Index

Given its documented profile of being 'more toxic and unpredictable in effect' compared to vinblastine [1], vinleurosine sulfate serves as an ideal tool compound for investigating the molecular determinants of vinca alkaloid toxicity. Comparative studies using vinleurosine alongside vinblastine can help elucidate the structure-function relationships that govern adverse event profiles and define the narrow therapeutic window of this drug class.

Investigating Non-Mitotic Mechanisms of Action and Metabolic Disruption

The distinct biochemical fingerprint of vinleurosine, which includes a pronounced inhibition of nucleic acid synthesis and a specific effect on phospholipid metabolism that is greater than that of vincristine [2][3], makes it a valuable agent for research focused on the non-mitotic, metabolic consequences of microtubule disruption. It can be used to differentiate between the cytoskeletal and metabolic contributions to vinca alkaloid-induced cytotoxicity.

Benchmarking and Structure-Activity Relationship (SAR) Studies for Novel Vinca Derivatives

Vinleurosine sulfate is an excellent 'early-generation' benchmark for modern drug discovery programs aimed at developing next-generation vinca alkaloids or microtubule-targeting agents. Its defined IC50 value of 56.2 µM against HL-60 and K562 leukemia cells provides a low-potency reference point . This allows researchers to quantitatively assess the potency gains achieved through semisynthetic modifications (e.g., in vinorelbine) or novel formulations, and to study mechanisms of resistance by comparing cell lines with varying sensitivities to this parent compound.

Analytical Reference Standard and Impurity Profiling

Vinleurosine sulfate is an identified impurity in the production of modern vinca alkaloids, specifically listed as Vinorelbine Impurity E (EP) and Vincristine Sulfate Impurity F (EP) . For quality control and pharmaceutical manufacturing, procuring a high-purity standard of vinleurosine sulfate is essential for developing and validating analytical methods (e.g., HPLC, LC-MS) used to ensure the purity and safety of vincristine and vinorelbine drug substances.

Application

Selection Property

Validation Focus

Mechanistic studies of vinca alkaloid toxicity

Differential toxicity profile

Comparative toxicity endpoint interpretation

Non-mitotic metabolic disruption research

Preferential metabolic pathway inhibition

Metabolic pathway response comparison

SAR benchmarking for novel microtubule agents

Early-generation benchmark compound

SAR and resistance mechanism studies

Analytical reference standard for impurity profiling

Certified impurity standard (EP) for vinca alkaloids

Chromatographic method validation and purity testing

• [1] National Center for Advancing Translational Sciences (NCATS). (n.d.). Inxight Drugs: Vinleurosine. View Source
• [2] Creasey, W.A. (1966). Biochemical Studies with the Vinca Alkaloids: I. Effect on Nucleic Acid Formation by Isolated Cell Suspensions. Cancer Research, 26(5), 1236-1242. View Source
• [3] Creasey, W.A. (1969). Biochemical effects of the vinca alkaloids—IV: Studies with Vinleurosine. Biochemical Pharmacology, 18(1), 227-232. View Source